Cas no 119264-63-0 (Nonabromobiphenyl)

• Product Name: Nonabromobiphenyl
• CAS No: 119264-63-0
• MF: C₁₂HBr₉
• MW: 864.27233672142
• CID: 182305
• Update Time: 2025-05-20

Nonabromobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',4,5,5',6,6'-nonabromo-
• 1,2,3,4,5-pentabromo-6-(2,3,5,6-tetrabromophenyl)benzene
• Nonabromobiphenyl
• 2,2',3,3',4,5,5',6,6'-Nonabromo-1,1'-biphenyl

• Inchi： 1S/C12HBr9/c13-2-1-3(14)7(16)4(6(2)15)5-8(17)10(19)12(21)11(20)9(5)18/h1H
• InChI Key： WOYQCNXYPKFHRQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C1C(=C(C=C(C=1Br)Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 855.27253

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on Nonabromobiphenyl

Recent Advances in the Study of Nonabromobiphenyl (CAS: 119264-63-0): Implications for Chemical and Biomedical Applications

Nonabromobiphenyl (CAS: 119264-63-0) is a polybrominated biphenyl (PBB) compound that has garnered significant attention in recent years due to its environmental persistence, potential toxicity, and applications in flame retardants. This research brief synthesizes the latest findings on Nonabromobiphenyl, focusing on its chemical properties, environmental impact, and potential biomedical implications. The compound's unique bromination pattern and structural stability make it a subject of interest for both environmental scientists and biomedical researchers.

Recent studies have highlighted the environmental persistence of Nonabromobiphenyl, with evidence suggesting its bioaccumulation in aquatic ecosystems. A 2023 study published in *Environmental Science & Technology* demonstrated that Nonabromobiphenyl exhibits a half-life of over 10 years in sediment, raising concerns about its long-term ecological effects. Additionally, its potential to disrupt endocrine systems in marine organisms has been documented, prompting calls for stricter regulatory measures.

In the biomedical realm, Nonabromobiphenyl's interactions with cellular receptors have been explored. A groundbreaking 2022 paper in *Chemical Research in Toxicology* revealed that the compound binds selectively to the aryl hydrocarbon receptor (AhR), a key player in xenobiotic metabolism. This finding opens new avenues for understanding its mechanistic toxicity and potential therapeutic targets. However, the study also underscored the need for further research to elucidate the compound's dose-response relationships and long-term health effects.

Analytical advancements have facilitated more precise detection and quantification of Nonabromobiphenyl in complex matrices. For instance, a 2023 study in *Analytical Chemistry* introduced a novel gas chromatography-mass spectrometry (GC-MS) method with a detection limit of 0.1 ng/L, significantly improving the ability to monitor trace levels in environmental samples. This methodological progress is critical for compliance with emerging regulatory standards and risk assessment frameworks.

Despite its challenges, Nonabromobiphenyl's flame-retardant properties continue to drive industrial interest. Recent patents (e.g., US20230183245A1) describe innovative formulations incorporating Nonabromobiphenyl for high-performance polymers, emphasizing its thermal stability and compatibility with engineering plastics. However, these applications must be balanced against growing environmental and health concerns, as highlighted by the European Chemicals Agency's (ECHA) 2023 risk assessment report.

In conclusion, Nonabromobiphenyl (CAS: 119264-63-0) remains a compound of dual significance—valuable for industrial applications yet fraught with environmental and health risks. Future research should prioritize the development of safer alternatives and advanced remediation technologies. Collaborative efforts between chemists, environmental scientists, and biomedical researchers will be essential to address the multifaceted challenges posed by this persistent organic pollutant.